Cas no 1261581-55-8 (2-Amino-3-(trifluoromethoxy)benzonitrile)

• Product Name: 2-Amino-3-(trifluoromethoxy)benzonitrile
• CAS No: 1261581-55-8
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• MDL: MFCD18390054
• CID: 4691924
• PubChem ID: 118996505
• Update Time: 2024-11-06

2-Amino-3-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(trifluoromethoxy)benzonitrile
• MFCD18390054
• ASESJAODYRLUSU-UHFFFAOYSA-N
• SCHEMBL22979039
• 1261581-55-8
• BS-14857
• D83236
• AKOS027347946
• CS-0161461
• SB77496

• MDL： MFCD18390054
• Inchi： 1S/C8H5F3N2O/c9-8(10,11)14-6-3-1-2-5(4-12)7(6)13/h1-3H,13H2
• InChI Key： ASESJAODYRLUSU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C#N)C=1N)(F)F

Computed Properties

• Exact Mass: 202.03539727g/mol
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 2.7